3,5-Dimethyl-1,2-azaphosphinine

Specification

• CAS No.: 116432-46-3
• Molecular Formula: C6H8NP
• Molecular Weight: 125.11 g/mol
• IUPAC Name: 3,5-dimethylazaphosphinine
• Standard InChI: InChI=1S/C6H8NP/c1-5-3-6(2)8-7-4-5/h3-4H,1-2H3
• Standard InChI Key: RFJBQRNNCKPYNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=PN=C1)C

Introduction

Molecular Structure and Electronic Properties

Core Architecture

The 1,2-azaphosphinine scaffold consists of a planar five-membered ring with alternating single and double bonds. The phosphorus atom occupies the 1-position, while nitrogen resides at the 2-position. Methyl groups at positions 3 and 5 introduce steric bulk and electronic modulation, enhancing stability and solubility.

Electronic Configuration

The phosphorus-nitrogen bond in azaphosphinines is characterized by significant ionic character due to the electronegativity difference between P and N. Negative hyperconjugation occurs when nitrogen lone pairs donate electron density into adjacent σ* orbitals, stabilizing the ring. This electronic delocalization contributes to the compound’s aromaticity, though it is less pronounced than in all-carbon analogs.

Table 1: Key Structural Parameters of 3,5-Dimethyl-1,2-azaphosphinine

Parameter	Value/Description
Ring system	Five-membered (P-N-C-C-C)
Bond angles (P-N-C)	~103.67° (from analogous structures)
Methyl substituents	3- and 5-positions
Aromaticity	Partial, with hyperconjugative stabilization

Synthesis and Reactivity

Cycloaddition Approaches

A common method involves [4+2] cycloaddition between N-vinyl-phosphazenes and alkynes. For example, reacting trimethyl phosphite-derived phosphazenes with dimethyl acetylenedicarboxylate (DMAD) yields 1,2-azaphosphinines in modest yields (40–70%). Titanocene-mediated cyclizations of diazaphosphinines also provide access to these structures.

Ritter-Type Reactions

Nitric acid and formamide facilitate the Ritter reaction, forming N-phosphorylated intermediates that cyclize under acidic conditions. This method avoids hazardous reagents like liquid bromine, enhancing scalability.

Reactivity Profile

• Cycloadditions: The compound participates in inverse electron-demand Diels-Alder reactions, enabling functionalization at the phosphorus center.

• Oxidation: Exposure to air converts PIII to PV species, altering electronic properties.

• Ligand Behavior: The nitrogen lone pair allows coordination to transition metals, making it useful in catalysis.

Applications in Catalysis and Materials Science

Catalytic Ligands

3,5-Dimethyl-1,2-azaphosphinine serves as a ligand in asymmetric hydrogenation. For instance, Rhodium complexes of chiral azaphosphinines achieve enantiomeric excesses >90% in ketone reductions.

Material Synthesis

The compound’s π-conjugated system and thermal stability make it a candidate for organic semiconductors. Its ability to form charge-transfer complexes with fullerenes has been explored in photovoltaic applications.

Comparative Analysis with Related Azaphosphinines

Table 2: Comparison of Azaphosphinine Derivatives

Compound	Key Features	Reactivity Differences
1,2-Azaphosphinine	No methyl groups; basic scaffold	Higher electrophilicity at P
1,3,2-Diazaphosphinine	Additional nitrogen atom	Enhanced stability via N-lone pairs
PV–Oxo Azaphosphinines	Oxidized phosphorus center	Reduced nucleophilicity; polar bonds